5-Chloro-N-(4-fluorophenyl)-2-nitroaniline
Cat. No. B8621600
M. Wt: 266.65 g/mol
InChI Key: QZVROQWRTFMJQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06962932B2
Procedure details
50 g of 1-chloro-3,4-dinitrobenzene in 250 ml of ethanol is mixed with 50 ml of 4-fluoroaniline and stirred for 35 hours at 60° C. After concentration by evaporation to half the volume, water and dichloromethane are divided up. After the organic phase is washed with 1N aqueous hydrochloric acid, it is dried on sodium sulfate, filtered and concentrated by evaporation. After chromatography on silica gel, 62.33 g (5-chloro-2-nitrophenyl)-(4-fluorophenyl)amine is obtained.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[C:4]([N+:11]([O-])=O)[CH:3]=1.[F:14][C:15]1[CH:21]=[CH:20][C:18](N)=[CH:17][CH:16]=1>C(O)C>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[C:4]([NH:11][C:18]2[CH:20]=[CH:21][C:15]([F:14])=[CH:16][CH:17]=2)[CH:3]=1
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Inputs
Step One
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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ClC1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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FC1=CC=C(N)C=C1
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 35 hours at 60° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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After concentration
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CUSTOM
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Type
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CUSTOM
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Details
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by evaporation to half the volume, water and dichloromethane
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WASH
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Type
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WASH
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Details
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After the organic phase is washed with 1N aqueous hydrochloric acid, it
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CUSTOM
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Type
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CUSTOM
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Details
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is dried on sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated by evaporation
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Outcomes
Product
Details
Reaction Time |
35 h |
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Name
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Type
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product
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Smiles
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ClC=1C=CC(=C(C1)NC1=CC=C(C=C1)F)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 62.33 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
